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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the downstream cellular and
molecular effects initiated by the binding of MRS2693 trisodium to its target, the P2Y6
purinergic receptor. MRS2693 is a potent and selective agonist for the P2Y6 receptor, making it
a critical tool for investigating the physiological and pathological roles of this G protein-coupled
receptor (GPCR). This document details the core signaling pathways, summarizes key
guantitative data, provides detailed experimental protocols for studying these effects, and
includes visual diagrams of the signaling cascades.

Core Signaling Pathways Activated by MRS2693

MRS2693 trisodium selectively binds to and activates the P2Y6 receptor, a G protein-coupled
receptor preferentially activated by uridine diphosphate (UDP).[1] This activation initiates
downstream signaling through multiple G protein families, primarily Gag/11 and Gal2/13.

1.1 Gag/11-Mediated Pathway

Upon agonist binding, the P2Y6 receptor couples to G proteins of the Gaqg/11 family.[2][3] This
coupling activates Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the
endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[3][4]
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This rapid increase in intracellular calcium concentration is a hallmark of P2Y6 receptor
activation and mediates numerous cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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